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Compound of Interest

Compound Name: 4-Methylisatin

Cat. No.: B074770 Get Quote

Technical Data Sheet: 4-Methylisatin
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for 4-Methylisatin (CAS RN: 1128-44-5), a

versatile intermediate compound used in the synthesis of pharmaceuticals and other bioactive

molecules.[1] The information is presented to support research and development activities.

Chemical Properties
4-Methylisatin, also known as 4-methyl-1H-indole-2,3-dione, is a derivative of isatin.[2] It is a

solid, often appearing as a pale beige to light brown or orange powder.[1][2]

Quantitative Molecular Data
The fundamental molecular properties of 4-Methylisatin are summarized in the table below.

This data is essential for stoichiometric calculations, analytical method development, and

chemical synthesis planning.

Property Value

Molecular Formula C₉H₇NO₂

Molecular Weight 161.16 g/mol

CAS Number 1128-44-5
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Data sourced from multiple chemical suppliers and databases.[1][2][3]

Logical Relationship: Structure and Identity
The following diagram illustrates the relationship between the common name, molecular

formula, and unique chemical identifier (CAS Number) for 4-Methylisatin.
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Caption: Core identifiers for 4-Methylisatin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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